Cas no 61588-37-2 (Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-)

• Product Name: Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-
• CAS No: 61588-37-2
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 473817
• PubChem ID: 12321148
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(methoxymethoxy)-2-nitro-
• 1-chloro-4-(methoxymethoxy)-2-nitrobenzene
• 61588-37-2
• DTXSID70488573
• SCHEMBL3124016

• Inchi： 1S/C8H8ClNO4/c1-13-5-14-6-2-3-7(9)8(4-6)10(11)12/h2-4H,5H2,1H3
• InChI Key： DAHNNRBMMUJDAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])OCOC

Computed Properties

• Exact Mass: 217.01424
• Monoisotopic Mass: 217.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6